Cas no 5786-13-0 (diethyl 1,5-dioxo-1,2,3,5,6,7-hexahydro-s-indacene-2,6-dicarboxylate)

diethyl 1,5-dioxo-1,2,3,5,6,7-hexahydro-s-indacene-2,6-dicarboxylate structure
5786-13-0 structure
Product name:diethyl 1,5-dioxo-1,2,3,5,6,7-hexahydro-s-indacene-2,6-dicarboxylate
CAS No:5786-13-0
MF:C18H18O6
MW:330.331925868988
CID:1607042
PubChem ID:654413

diethyl 1,5-dioxo-1,2,3,5,6,7-hexahydro-s-indacene-2,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • diethyl 1,5-dioxo-1,2,3,5,6,7-hexahydro-s-indacene-2,6-dicarboxylate
    • 1,5-Dioxo-1,2,3,5,6,7-hexahydro-s-indacene-2,6-dicarboxylic acid diethyl ester
    • diethyl 3,7-dioxo-1,2,5,6-tetrahydro-s-indacene-2,6-dicarboxylate
    • CB15099
    • MLS000029597
    • SMR000009681
    • CHEMBL1405813
    • STK094568
    • HMS2308C17
    • SMSF0007759
    • DTXSID30349590
    • BIM-0011799.P001
    • Oprea1_759104
    • 5786-13-0
    • CBMicro_011600
    • Oprea1_142284
    • Inchi: InChI=1S/C18H18O6/c1-3-23-17(21)13-7-9-5-12-10(6-11(9)15(13)19)8-14(16(12)20)18(22)24-4-2/h5-6,13-14H,3-4,7-8H2,1-2H3
    • InChI Key: JOTSCBXPHGEISJ-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1CC2=CC3=C(CC(C3=O)C(=O)OCC)C=C2C1=O

Computed Properties

  • Exact Mass: 330.11034
  • Monoisotopic Mass: 330.110338
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 518
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.7
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.327
  • Boiling Point: 507.3°C at 760 mmHg
  • Flash Point: 224.9°C
  • Refractive Index: 1.573
  • PSA: 86.74

diethyl 1,5-dioxo-1,2,3,5,6,7-hexahydro-s-indacene-2,6-dicarboxylate Related Literature

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